1-Cyclooctylpiperidine-3-carboxylic acid
Overview
Description
1-Cyclooctylpiperidine-3-carboxylic acid (COPCA) is an organic compound that is commonly used as a reagent in organic synthesis. COPCA is a cyclic amide that is structurally similar to other cyclic amides such as cyclohexanecarboxamide (CHCA) and cyclopentanecarboxamide (CPPA). COPCA is a versatile compound that has been used in a variety of laboratory experiments, including the synthesis of pharmaceuticals and other small molecules.
Scientific Research Applications
1-Cyclooctylpiperidine-3-carboxylic Acid: A Comprehensive Analysis
Drug Discovery: This compound is utilized in the pharmaceutical industry for drug discovery. Its unique structure makes it a valuable building block for creating new medicinal compounds.
Organic Synthesis: In organic chemistry, it serves as a precursor or an intermediate in the synthesis of more complex molecules.
Catalysis: It finds use in catalytic processes, potentially improving the efficiency of chemical reactions.
Fluorescence Imaging: A study mentions carboxylic-acid-modulated fluorescence ON/OFF switching, indicating potential applications in fluorescence imaging for living animals .
Nanotechnology: Carboxylic acids can modify the surface of nanoparticles, suggesting that this compound may have applications in creating or altering nanomaterials .
Biopolymers and Coatings: Carboxylic acids are key in producing biopolymers and coatings, which means this compound could be involved in these processes .
Food Industry: As carboxylic acids can be used as food additives, this compound might have applications related to food preservation or flavoring .
Antimicrobial Applications: Given that carboxylic acids can serve as antimicrobials, there’s potential for this compound to be used in combating microbial growth .
properties
IUPAC Name |
1-cyclooctylpiperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO2/c16-14(17)12-7-6-10-15(11-12)13-8-4-2-1-3-5-9-13/h12-13H,1-11H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCLIOFFVEQNWQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CCC1)N2CCCC(C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclooctylpiperidine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Methyl-1-[2-(2-piperidinyl)ethyl]piperidine dihydrochloride](/img/structure/B1487787.png)
![2-[3-(Hydroxymethyl)pyrrolidin-1-yl]acetamide](/img/structure/B1487791.png)
![Tert-butyl[(pyrrolidin-2-yl)methyl]amine](/img/structure/B1487793.png)
![4-[2-(3-Methyl-4-nitrophenoxy)ethyl]piperidine hydrochloride](/img/structure/B1487796.png)
![[5-[3-(Trifluoromethyl)phenyl]thiophen-2-yl]methanol](/img/structure/B1487804.png)
![4-Oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid](/img/structure/B1487807.png)